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Compound of Interest

Compound Name: 2,4-Difluoroaniline

Cat. No.: B146603 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
2,4-Difluoroaniline is a halogenated aromatic amine that serves as a critical building block in

the synthesis of a wide array of organic compounds. Its unique electronic properties, imparted

by the two fluorine substituents on the aniline ring, make it a valuable intermediate in the

pharmaceutical, agrochemical, and dye industries. This technical guide provides an in-depth

overview of the physicochemical properties, synthesis, reactivity, and applications of 2,4-
Difluoroaniline, with a particular focus on its role in drug development. Detailed experimental

protocols, comprehensive data tables, and visual representations of chemical pathways are

presented to support researchers and scientists in their work with this versatile compound.

Physicochemical Properties
2,4-Difluoroaniline is a colorless to light yellow or dark reddish-purple liquid at room

temperature.[1][2][3] It possesses a slight amine odor.[1] The presence of two electron-

withdrawing fluorine atoms significantly influences its chemical and physical characteristics.

Table 1: Physical and Chemical Properties of 2,4-
Difluoroaniline
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Property Value References

CAS Number 367-25-9 [3]

Molecular Formula C₆H₅F₂N [2][3]

Molecular Weight 129.11 g/mol [2][3]

Appearance

Colorless to light orange to

yellow clear liquid, or dark

reddish-purple liquid

[1][2][3]

Melting Point -7.5 °C (lit.) to 18.5 °F (-7.5 °C) [2][4][5]

Boiling Point
170 °C/753 mmHg (lit.) to 338

°F (170 °C) at 753 mmHg
[2][3][4][5]

Density
1.268 g/mL at 25 °C (lit.) to

1.28 g/mL
[2][3][4]

Solubility

Moderately soluble in water (1-

5 g/100 mL at 20.55 °C); more

soluble in organic solvents like

ethanol and ether.[4][6]

[4][6]

Flash Point 145 °F (62.8 °C) [2][4]

Refractive Index n20/D 1.506 (lit.) to 1.51 [3][4]

pKa 3.26 ± 0.10 (Predicted) [4]

Synthesis of 2,4-Difluoroaniline
Several synthetic routes to 2,4-Difluoroaniline have been reported, often starting from readily

available chlorinated or nitrated benzene derivatives.

Reduction of 2,4-Difluoronitrobenzene
A common and straightforward method involves the reduction of 2,4-difluoronitrobenzene.

To a solution of 2,4-difluoronitrobenzene (1 g) in methanol (10 mL) in a 100 mL single-

necked reaction flask, add a catalytic amount of 10% Pd/C (100 mg).[5]
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Replace the atmosphere in the reaction flask with hydrogen gas by purging the system three

times.

Stir the reaction mixture vigorously at room temperature for 2-3 hours.

Monitor the reaction progress by thin-layer chromatography (TLC).

Upon completion, filter the reaction mixture through a pad of Celite to remove the catalyst.

Concentrate the filtrate under reduced pressure to yield 2,4-difluoroaniline (810 mg).[5]

From 1,2,4-Trichlorobenzene
An alternative synthesis starts from the inexpensive 1,2,4-trichlorobenzene, proceeding

through nitration, fluorination, and subsequent reduction.[7][8]

Nitration: React 1,2,4-trichlorobenzene to form 2,4,5-trichloronitrobenzene (yield: 90%).[7][8]

Fluorination: Treat 2,4,5-trichloronitrobenzene with a fluorinating agent such as potassium

fluoride (KF) to yield 2,4-difluoro-5-chloronitrobenzene (yield: 70%).[7][8]

Hydrogenation: Selectively hydrogenate the 2,4-difluoro-5-chloronitrobenzene over a 5%

Palladium on carbon (Pd/C) catalyst.[7][8][9][10] This step reduces the nitro group to an

amine and removes the remaining chlorine atom.[9][10] The reaction is typically carried out

in a solvent like ethanol under hydrogen pressure (7 bar) at an elevated temperature (80 °C)

for 6 hours, affording 2,4-difluoroaniline in 80% yield.[8]

1,2,4-Trichlorobenzene 2,4,5-Trichloronitrobenzene
Nitration

2,4-Difluoro-5-chloronitrobenzene
Fluorination (KF)

2,4-Difluoroaniline
Hydrogenation (Pd/C, H₂)

Click to download full resolution via product page

Figure 1: Synthesis of 2,4-Difluoroaniline from 1,2,4-Trichlorobenzene.

Chemical Reactivity
The presence of the amine group and the two fluorine atoms on the aromatic ring dictates the

reactivity of 2,4-difluoroaniline. It can undergo reactions typical of anilines, such as
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diazotization, acylation, and alkylation, while the fluorine atoms influence the regioselectivity of

electrophilic aromatic substitution reactions.[1]

Diazotization Reaction
The amino group of 2,4-difluoroaniline can be converted to a diazonium salt, which is a

versatile intermediate for introducing various functional groups onto the aromatic ring.[1]

2,4-Difluoroaniline 2,4-Difluorobenzenediazonium salt
NaNO₂, H⁺

Various 2,4-difluoro-substituted aromatic compounds
Nucleophilic substitution

Click to download full resolution via product page

Figure 2: General diazotization reaction of 2,4-Difluoroaniline.

Applications in Drug Development and Other
Industries
2,4-Difluoroaniline is a key intermediate in the synthesis of pharmaceuticals, agrochemicals,

and dyes.[1][3][5]

Pharmaceutical Applications
Its structural motif is found in several active pharmaceutical ingredients (APIs), particularly in

the development of anti-inflammatory and anti-cancer agents.[3] A notable example is its use

as a precursor for the synthesis of Diflunisal, a non-steroidal anti-inflammatory drug (NSAID)

used to treat rheumatoid arthritis and osteoarthritis.[1][4]

Agrochemical Applications
In the agrochemical industry, 2,4-difluoroaniline is utilized in the formulation of herbicides and

fungicides, contributing to crop protection.[3]

Other Industrial Applications
This compound also serves as a building block in the production of dyes and specialty

polymers, imparting unique properties such as enhanced thermal stability and chemical

resistance.[3]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.guidechem.com/question/what-are-the-properties-and-ap-id171314.html
https://www.benchchem.com/product/b146603?utm_src=pdf-body
https://www.guidechem.com/question/what-are-the-properties-and-ap-id171314.html
https://www.benchchem.com/product/b146603?utm_src=pdf-body-img
https://www.benchchem.com/product/b146603?utm_src=pdf-body
https://www.benchchem.com/product/b146603?utm_src=pdf-body
https://www.guidechem.com/question/what-are-the-properties-and-ap-id171314.html
https://www.chemimpex.com/products/46012
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB7419359.htm
https://www.chemimpex.com/products/46012
https://www.guidechem.com/question/what-are-the-properties-and-ap-id171314.html
https://www.believechemical.com/2-4-difluoroaniline-cas-367-25-9.html
https://www.benchchem.com/product/b146603?utm_src=pdf-body
https://www.chemimpex.com/products/46012
https://www.chemimpex.com/products/46012
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b146603?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Spectroscopic Data
The structural characterization of 2,4-difluoroaniline and its derivatives relies heavily on

spectroscopic techniques.

Table 2: Spectroscopic Data for 2,4-Difluoroaniline
Technique Key Features References

¹H NMR
Spectra are available from

various sources.
[2][11]

¹³C NMR Spectra are available. [12]

IR Spectroscopy
FTIR spectra have been

recorded.
[2]

Mass Spectrometry

GC-MS data is available,

showing the molecular ion

peak.

[2][13]

Safety and Handling
2,4-Difluoroaniline is a hazardous chemical and must be handled with appropriate safety

precautions.

Hazard Identification
Toxicity: Harmful if swallowed, toxic in contact with skin, and toxic if inhaled.[14][15]

Irritation: May cause irritation to the eyes, skin, and respiratory tract.[1][15]

Flammability: Combustible liquid.[2][5]

Table 3: GHS Hazard Statements

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/product/b146603?utm_src=pdf-body
https://www.benchchem.com/product/b146603?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/2_4-Difluoroaniline
https://www.chemicalbook.com/SpectrumEN_367-25-9_1HNMR.htm
https://spectrabase.com/spectrum/E9oKqhlhn1A
https://pubchem.ncbi.nlm.nih.gov/compound/2_4-Difluoroaniline
https://pubchem.ncbi.nlm.nih.gov/compound/2_4-Difluoroaniline
https://webbook.nist.gov/cgi/inchi?ID=C367259&Mask=200
https://www.benchchem.com/product/b146603?utm_src=pdf-body
https://www.cdhfinechemical.com/images/product/msds/37_97955006_2,4-DIFLUOROANILINE-CASNO-367-25-9-MSDS.pdf
https://store.apolloscientific.co.uk/storage/msds/PC2590_msds.pdf
https://www.guidechem.com/question/what-are-the-properties-and-ap-id171314.html
https://store.apolloscientific.co.uk/storage/msds/PC2590_msds.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/2_4-Difluoroaniline
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB7419359.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b146603?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Code Statement References

H302 Harmful if swallowed [14]

H311 Toxic in contact with skin [14]

H331 Toxic if inhaled [14]

H315 Causes skin irritation [15]

H319 Causes serious eye irritation [15]

H335 May cause respiratory irritation [15]

Recommended Handling Procedures
Work in a well-ventilated area, preferably in a chemical fume hood.[1]

Wear appropriate personal protective equipment (PPE), including chemical-resistant gloves,

safety goggles, and a lab coat.[1][14]

Avoid contact with skin, eyes, and clothing.

Keep away from heat, sparks, and open flames.

Store in a cool, dry, and well-ventilated place in a tightly sealed container under an inert

atmosphere.[4] It may be sensitive to prolonged exposure to air.[2][5][16]

First Aid Measures
In case of skin contact: Immediately wash off with soap and plenty of water and seek medical

attention.[14]

In case of eye contact: Rinse cautiously with water for several minutes. Remove contact

lenses, if present and easy to do. Continue rinsing and seek immediate medical attention.

[15]

If inhaled: Move the person into fresh air. If not breathing, give artificial respiration. Consult a

physician.[14]
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If swallowed: Rinse mouth. Call a poison center or doctor if you feel unwell.

Conclusion
2,4-Difluoroaniline is a cornerstone intermediate in modern organic synthesis, enabling the

development of a diverse range of valuable compounds. Its unique properties and reactivity

profile, stemming from the strategic placement of two fluorine atoms on the aniline core, make

it an indispensable tool for researchers and professionals in the pharmaceutical and chemical

industries. A thorough understanding of its properties, synthesis, and safe handling is

paramount for its effective and responsible utilization in research and development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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